Butyl 2-oxopentanoate
Cat. No. B8517875
M. Wt: 172.22 g/mol
InChI Key: FRGXKIHOIBVDQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08536197B2
Procedure details
The same operation as in Example (106a) was performed using butyl 2-oxopentanoate (described in Cuvigny; C. R. Hebd. Seances Acad. Sci.; 240; 1955; 206, 12g, 69.8 mmol), bromine (3.33 mL, 65 mmol) and chloroform (80 mL), to obtain 16.15 g of the title compound as a colorless liquid (99%).
Name
Yield
99%
Identifiers
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REACTION_CXSMILES
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[O:1]=[C:2]([CH2:10][CH2:11][CH3:12])[C:3]([O:5][CH2:6][CH2:7][CH2:8][CH3:9])=[O:4].[Br:13]Br>C(Cl)(Cl)Cl>[Br:13][CH:10]([CH2:11][CH3:12])[C:2](=[O:1])[C:3]([O:5][CH2:6][CH2:7][CH2:8][CH3:9])=[O:4]
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Inputs
Step One
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Name
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|
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Quantity
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69.8 mmol
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Type
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reactant
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Smiles
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O=C(C(=O)OCCCC)CCC
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Step Two
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Name
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Quantity
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3.33 mL
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Type
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reactant
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Smiles
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BrBr
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Step Three
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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BrC(C(C(=O)OCCCC)=O)CC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 16.15 g | |
| YIELD: PERCENTYIELD | 99% | |
| YIELD: CALCULATEDPERCENTYIELD | 98.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
